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Compound of Interest

Compound Name: Fenson

Cat. No.: B166868

For Researchers, Scientists, and Drug Development Professionals

Introduction: Fenson, with CAS number 80-38-6, is a non-systemic acaricide belonging to the
benzenesulfonate ester chemical class.[1] Developed by Dow Chemical Co. in 1949, it was
primarily used to control mite eggs and young mites on crops such as cotton and fruit trees.[1]
[2] It exhibits significant residual ovicidal activity with slight insecticidal properties.[1] While
effective, Fenson has been noted for potential phytotoxicity in certain apple and pear varieties
and is now considered an obsolete insecticide.[1][3] This guide provides a consolidated
technical overview of its chemical properties, toxicological profile, and relevant experimental
methodologies.

Section 1: Chemical and Physical Properties

Fenson is a colorless crystalline solid.[4] It is characterized by its insolubility in water, slight
solubility in alcohol, and good solubility in various organic solvents such as acetone,
dichloroethane, and aromatic solvents.[1][2] The compound is susceptible to hydrolysis in the
presence of strong alkali.[1][2]
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Property Value Citations
CAS Number 80-38-6 [415]
Molecular Formula C12HoCIO3S [5]1[6]
Molecular Weight 268.72 g/mol [51[7]
4-chlorophenyl
IUPAC Name ( pheny) [618]
benzenesulfonate
4-Chlorophenyl
Synonyms benzenesulfonate, PCPBS, [6][9]
Fensone, Aracid
Appearance Colorless crystals / White solid  [1][2][4]
Melting Point 59-62°C [21[5][71[10]
B ) Decomposes; 407.0+37.0 °C
Boiling Point ) [2][5]
(Predicted)
Density 1.33 g/cm3 [2][10]
Flash Point > 100 °C (> 212 °F) [51[7]
- Insoluble in water; Soluble in
Solubility [1]2][4]

acetone, aromatic solvents

Section 2: Toxicology and Hazard Profile

Fenson is classified as harmful if swallowed and causes serious eye irritation.[7][11] Chronic

exposure to high doses in animal studies has been shown to cause liver damage.[6] It is

recognized as being toxic to aquatic organisms, with long-lasting effects in the aquatic

environment.[2][7][11]

Acute Toxicity Data
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Endpoint Species Value Citations
Oral LD50 Rat 1350 mg/kg [2]
Aquatic TLm Carp 1.1 mg/L [11[2]
Aquatic LC50 (96 hr) Rainbow Trout 6.6 mg/L [6]
Aquatic LC50 (96 hr) Bluegill 5.1 mg/L [6]

GHS Hazard Information

Code Statement Citations
H302 Harmful if swallowed [6][7]
H319 Causes serious eye irritation [61[7]

Toxic to aquatic life with long
H411 , [61[7]
lasting effects

Section 3: Mechanism of Action

The primary mechanism of action for Fenson is reported to be the inhibition of oxidative
phosphorylation. This disruption of cellular energy production leads to a toxic effect on mites
and their eggs. Another potential, though less cited, mechanism involves the binding to
gamma-aminobutyric acid (GABA) receptors, which would inhibit their normal function and lead
to increased neuronal excitation.[12]
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Caption: Proposed primary mechanism of action for Fenson.

Section 4: Manufacturing and Formulation
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The synthesis of Fenson is achieved through the chemical interaction of p-chlorophenol with

benzenesulfonyl chloride.[6][13] This reaction is typically conducted under alkaline conditions.
[1] Fenson has been made available in several formulations, including wettable powders,
emulsifiable concentrates, and aerosols for greenhouse use.[1][6]
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Reactants

Benzenesulfonyl
Chloride

Reaction

(Alkaline Conditions)

p-Chlorophenol
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Weigh 10g Homogenized Sample

Y
Add 10mL Acetonitrile

Y
Add QUEChERS Extraction Salts

Y
Shake Vigorously (1 min)

Y

Centrifuge (5 min)

d-SPE Cleanup
Y

Transfer Supernatant to d-SPE Tube

Y
Shake (1 min)

Y

Centrifuge (5 min)

Y

Transfer Clean Extract to GC Vial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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